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Compound of Interest

Compound Name: Vescalin

Cat. No.: B1256471

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Vescalin, a C-

glycosidic ellagitannin found in various plant species, notably in chestnut wood. The information

presented herein is intended to support research and development activities by providing key

mass spectrometry and nuclear magnetic resonance (NMR) data, alongside detailed

experimental protocols.

Mass Spectrometry Data
Mass spectrometry is a critical analytical technique for the characterization of Vescalin, offering

precise molecular weight information and insights into its structure through fragmentation

analysis.
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Parameter Value Source

Molecular Formula C₂₇H₂₀O₁₈ [1]

Molecular Weight 632.4 g/mol [2]

Exact Mass 632.06496378 Da

Observed [M-H]⁻ 631.057 m/z [1]

Observed m/z 632.4 [2]

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data
Detailed experimental NMR data for Vescalin is not readily available in the public domain. The

following tables present theoretically calculated ¹H and ¹³C NMR chemical shifts, which have

been instrumental in the stereochemical elucidation of Vescalin. These calculations were

performed using Density Functional Theory (DFT) at the mPW1PW91/6-311+G(2d,p) level in

acetone.[3]

Calculated ¹H NMR Chemical Shifts (ppm)[3]

Proton Calculated Chemical Shift (ppm)

H-1 5.13

H-2 4.35

H-3α 4.12

H-3β 3.98

H-4 4.51

H-5 4.78

H-6' (Galloyl) 7.09

H-2', H-6' (HHDP) 6.45, 6.33

H-2'' (Galloyl) 7.01
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Calculated ¹³C NMR Chemical Shifts (ppm)[3]

Carbon Calculated Chemical Shift (ppm)

C-1 74.2

C-2 71.5

C-3 77.8

C-4 70.1

C-5 72.9

C-1' (Galloyl) 120.9

C-2', C-6' (Galloyl) 110.5

C-3', C-5' (Galloyl) 146.2

C-4' (Galloyl) 139.8

C-7' (Galloyl) 167.3

C-1'' (HHDP) 125.8

C-2'', C-6'' (HHDP) 108.1, 107.9

C-3'', C-5'' (HHDP) 145.3, 145.2

C-4'' (HHDP) 137.2, 137.1

C-7'' (HHDP) 169.1, 168.9

Experimental Protocols
The following protocols are synthesized from established methodologies for the analysis of

ellagitannins and related polyphenolic compounds.

Sample Preparation for NMR and Mass Spectrometry
Extraction: Vescalin is typically extracted from plant material (e.g., chestnut wood) using a

suitable solvent system, such as a mixture of acetone and water or methanol and water.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubs.acs.org/doi/10.1021/ol503212v
https://www.benchchem.com/product/b1256471/docs?utm_src=pdf-body#spectroscopic-profile-of-vescalin-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: The crude extract is often subjected to chromatographic purification techniques,

such as column chromatography on Sephadex LH-20 or high-performance liquid

chromatography (HPLC), to isolate Vescalin.

Sample Preparation for NMR: For NMR analysis, the purified Vescalin sample (typically 1-20

mg) is dissolved in a deuterated solvent (e.g., acetone-d₆, methanol-d₄, or DMSO-d₆) to a

concentration of approximately 10-20 mg/mL. The solution is then filtered into an NMR tube.

Sample Preparation for Mass Spectrometry: For mass spectrometry, the purified Vescalin
sample is dissolved in a solvent compatible with the ionization technique, such as methanol

or a mixture of acetonitrile and water, often with the addition of a small amount of formic acid

to promote ionization.

NMR Spectroscopy
Instrumentation: High-field NMR spectrometer (e.g., 500 MHz or higher).

Experiments: Standard 1D ¹H and ¹³C NMR spectra are acquired. 2D NMR experiments

such as COSY, HSQC, and HMBC are essential for complete structural elucidation and

assignment of proton and carbon signals.

¹H NMR Parameters (Typical):

Pulse Program: Standard single-pulse experiment (zg30 or similar).

Solvent: Acetone-d₆ or Methanol-d₄.

Temperature: 298 K.

Relaxation Delay: 1-2 seconds.

Number of Scans: 16-64.

¹³C NMR Parameters (Typical):

Pulse Program: Standard proton-decoupled ¹³C experiment (zgpg30 or similar).

Solvent: Acetone-d₆ or Methanol-d₄.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1256471/docs?utm_src=pdf-body#spectroscopic-profile-of-vescalin-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1256471/docs?utm_src=pdf-body#spectroscopic-profile-of-vescalin-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1256471/docs?utm_src=pdf-body#spectroscopic-profile-of-vescalin-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature: 298 K.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096.

Mass Spectrometry (LC-MS/MS)
Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system coupled to a mass spectrometer (e.g.,

Quadrupole Time-of-Flight (Q-TOF) or Orbitrap).

Chromatographic Conditions (Typical):

Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from a low percentage of mobile phase B to a high percentage

over a period of 15-30 minutes.

Flow Rate: 0.2-0.4 mL/min.

Column Temperature: 25-40 °C.

Mass Spectrometry Conditions (Typical):

Ionization Mode: Electrospray Ionization (ESI), typically in negative ion mode for tannins.

Capillary Voltage: 2.5-3.5 kV.

Source Temperature: 100-150 °C.

Desolvation Gas Flow: 600-800 L/hr.

Collision Energy (for MS/MS): Ramped from 10-40 eV to induce fragmentation and obtain

structural information.
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Mass Range: m/z 100-1500.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the spectroscopic analysis of Vescalin.

Experimental Workflow for Spectroscopic Analysis of Vescalin

Plant Material (e.g., Chestnut Wood) Extraction
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Purification
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NMR Spectroscopy
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NMR Data Analysis
(Structure Elucidation)

Spectroscopic Data Report

LC-MS/MS Analysis MS Data Analysis
(Molecular Weight & Fragmentation)

Click to download full resolution via product page

Caption: Workflow for Vescalin analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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